3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-methoxyphenyl)methyl]propanamide

• IUPAC Name: 3-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-[(4-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C23H24N4O5/c1-30-15-6-4-14(5-7-15)12-24-20(28)8-9-27-13-25-21-16-10-18(31-2)19(32-3)11-17(16)26-22(21)23(27)29/h4-7,10-11,13,26H,8-9,12H2,1-3H3,(H,24,28)
• InChI Key: TXNLHDVMVAFEFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CCN2C=NC3=C(C2=O)NC4=CC(=C(C=C43)OC)OC
• Molecular Formula: C23H24N4O5
• Molecular Weight: 436.5 g/mol
• CAS No.: 1189856-54-9

Description

3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-methoxyphenyl)methyl]propanamide is a useful research compound. Its molecular formula is C23H24N4O5 and its molecular weight is 436.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• The synthesis of 5H-pyrimido[5,4-b]indole derivatives from methyl 3-amino-1H-indole-2-carboxylates through reactions with aryl isocyanates, aryl isothiocyanates, and cyanamides highlights the potential for creating a variety of biologically active compounds. These processes allow for the alkylation at different atoms, demonstrating the versatility of pyrimido[5,4-b]indole structures in synthetic chemistry (Shestakov et al., 2009).

Antimicrobial and Antitumor Activities

• Novel heterocyclic compounds derived from visnaginone and khellinone, including pyrimido and thiadiazole derivatives, have shown analgesic, anti-inflammatory, and COX-2 inhibitory activities, suggesting potential applications in developing new therapeutic agents (Abu‐Hashem et al., 2020).
• The synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine and its evaluation as a potent lipid-soluble inhibitor of mammalian dihydrofolate reductase, along with significant activity against Walker 256 carcinosarcoma, indicates the potential of such compounds in cancer treatment (Grivsky et al., 1980).

Herbicidal and Inhibitory Effects

• Research on the synthesis and herbicidal activity of N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide demonstrates the agricultural applications of pyrimido[5,4-b]indole derivatives. The compound was found effective in controlling weed growth, showcasing its potential as a new class of herbicides (Liu et al., 2008).

Molecular Docking and Biological Studies

• The synthesis and molecular docking studies of 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one as a novel inhibitor of hepatitis B virus (HBV) show the potential of these compounds in antiviral research. The compound demonstrated nanomolar inhibitory activity against HBV in vitro, highlighting its promise as a therapeutic agent (Ivashchenko et al., 2019).